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Chemical Properties and Structure

The table below provides a direct comparison of their fundamental properties.

Property Selenium Oxyfluoride (SeOF₂) Thionyl Fluoride (SOF₂)

Chemical Formula F₂OSe [1] F₂OS [2]

Molar Mass 132.967 g·mol⁻¹ [1] 86.06 g·mol⁻¹ [2]

Appearance Colourless fuming liquid [1] Colourless gas [2]

Boiling Point 125 °C [1] -43.8 °C [2]

Melting Point Information not located in search
results

-110.5 °C [2]

Molecular
Symmetry

Distorted pyramidal (Cs) [3] Distorted pyramidal (Cs) [2]

Dipole Moment 3.18 ± 0.02 D [1] Information not located in search
results
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Synthesis and Experimental Protocols

Both compounds can be synthesized through several established methods.

Selenium Oxyfluoride (SeOF₂) Synthesis

From Selenium Oxychloride: Reacting selenium oxychloride (SeOCl₂) with potassium fluoride (KF)

[1]. > Protocol: The reaction is typically carried out by combining the two reactants to yield SeOF₂
and potassium chloride (KCl) [1].

From Selenium Tetrafluoride: It can be produced by the reaction of selenium tetrafluoride (SeF₄)
with water or selenium dioxide (SeO₂) [1]. > Protocol: The reaction with water yields SeOF₂ and

hydrogen fluoride (HF); the reaction with selenium dioxide directly produces SeOF₂ [1].
From Selenium Dioxide and Sulfur Tetrafluoride: Reacting SeO₂ with SF₄ produces SeOF₂ and

SOF₂ [1].

Thionyl Fluoride (SOF₂) Synthesis

From Thionyl Chloride: A common synthesis involves the reaction of thionyl chloride (SOCl₂) with a

fluoride source like antimony trifluoride (SbF₃) [2]. > Protocol: Combining three moles of SOCl₂ with
two moles of SbF₃ yields three moles of SOF₂ and two moles of SbCl₃ [2].

From Sulfur Dioxide: It can also arise from the fluorination of sulfur dioxide (SO₂), for example,
using phosphorus pentafluoride (PF₅) to yield SOF₂ and phosphoryl fluoride (POF₃) [2].

As a Decomposition Product: Thionyl fluoride is formed as a fleeting intermediate during the
decomposition of sulfur hexafluoride (SF₆) in electrical discharges, via the hydrolysis of sulfur

tetrafluoride (SF₄) [2].

The synthesis pathways are summarized in the diagram below.

SeOCl₂ + KF

Selenium Oxyfluoride (SeOF₂)

SeF₄ + H₂O
(or SeO₂)

SeO₂ + SF₄

Thionyl Fluoride (SOF₂)

Co-produces

SOCl₂ + SbF₃ SO₂ + PF₅
SF₆ Decomposition
(via SF₄ hydrolysis)
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Figure 1. Synthesis Pathways for SeOF₂ and SOF₂

Chemical Reactivity and Applications

Their chemical behavior differs significantly, leading to different uses.

Aspect
Selenium Oxyfluoride
(SeOF₂)

Thionyl Fluoride (SOF₂)

Hydrolysis Information not located in

search results

Readily hydrolyzes with water to sulfur dioxide and

hydrogen fluoride [2].

| Key Reactions | - With XeF₂: Forms Xe(OSeF₅)₂ [1].

With F₂ & KF: Forms pentafluoroselenium hypofluorite species [1]. | Largely of theoretical interest;
a product of SF₆ degradation. Not generally useful for halogenation [2]. | | Primary Applications |
Used as specialty solvents [1]. Its derivatives (OSeF₅) are of interest as ligands [4]. | Mainly studied

due to its role as a degradation product of SF₆ in electrical equipment [2]. |

Key Comparative Insights

Stability and State: The dramatic difference in boiling points (125°C for SeOF₂ vs. -43.8°C for SOF₂)
means SeOF₂ is a liquid at room temperature, while SOF₂ is a gas. This reflects stronger

intermolecular forces in the heavier selenium compound [1] [2].
Reactivity: SeOF₂ shows utility in forming novel compounds with xenon and other complex anions [1]

[4]. In contrast, SOF₂ is more notable for its hydrolysis and as an unstable byproduct [2].
Toxicity and Handling: Both compounds require careful handling. SeOF₂ is a fuming liquid [1], and

SOF₂ is highly toxic, hydrolyzing to produce hazardous hydrogen fluoride [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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